N-[2-(2-Methyl-1,3-benzoxazol-4-yl)ethyl]but-2-ynamide

• IUPAC Name: N-[2-(2-methyl-1,3-benzoxazol-4-yl)ethyl]but-2-ynamide
• InChI: InChI=1S/C14H14N2O2/c1-3-5-13(17)15-9-8-11-6-4-7-12-14(11)16-10(2)18-12/h4,6-7H,8-9H2,1-2H3,(H,15,17)
• InChI Key: JHGUIHVHAHCCDY-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCC1=C2C(=CC=C1)OC(=N2)C
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• CAS No.: 2411274-12-7

Description

“N-[2-(2-Methyl-1,3-benzoxazol-4-yl)ethyl]but-2-ynamide” is a derivative of benzoxazole. Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure, and an odor similar to pyridine. Although benzoxazole itself is of little practical value, many derivatives of benzoxazoles are commercially important.

Synthesis Analysis

Benzoxazole derivatives have been synthesized and checked for their in vitro antibacterial, antifungal, and anticancer activities. The synthesized benzoxazole compounds were confirmed by IR, 1H/13C-NMR, mass, and screened for their in vitro antimicrobial activity.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule and is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Chemical Reactions Analysis

Benzoxazole has a high possibility of broad substrate scope and functionalization to offer several biological activities. There has been a large upsurge in the synthesis of benzoxazole via different pathways.

Physical and Chemical Properties Analysis

Benzoxazole is a white to light yellow solid with a melting point of 27 to 30 °C and a boiling point of 182 °C. It is insoluble in water.

Mechanism of Action

Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. Benzoxazoles are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis C virus, 5-HT3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and Rho-kinase inhibition.

Future Directions

Benzoxazole derivatives have wide-ranging applications in medicinal chemistry, pharmaceuticals, and industrial areas. They have been extensively used as a starting material for different mechanistic approaches in drug discovery. Therefore, the future directions for “N-[2-(2-Methyl-1,3-benzoxazol-4-yl)ethyl]but-2-ynamide” could involve further exploration of its potential applications in these areas.